Cas no 2230798-60-2 (3-[3-(trifluoromethyl)-3H-diazirin-3-yl]pyrrolidine hydrochloride)

• Product Name: 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]pyrrolidine hydrochloride
• CAS No: 2230798-60-2
• MF: C₆H₉ClF₃N₃
• MW: 215.6
• CID: 5306843
• PubChem ID: 137966037
• Update Time: 2024-11-06

3-[3-(trifluoromethyl)-3H-diazirin-3-yl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]pyrrolidine hydrochloride
• AT36974
• 3-[3-(trifluoromethyl)diazirin-3-yl]pyrrolidine hydrochloride
• 2230798-60-2
• EN300-6474058
• 3-[3-(Trifluoromethyl)diazirin-3-yl]pyrrolidine;hydrochloride
• 3-(3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL)PYRROLIDINE HYDROCHLORIDE

• Inchi： 1S/C6H8F3N3.ClH/c7-6(8,9)5(11-12-5)4-1-2-10-3-4;/h4,10H,1-3H2;1H
• InChI Key： GNDCMHWOIVFEAC-UHFFFAOYSA-N
• SMILES： C(C1(C2CNCC2)N=N1)(F)(F)F.Cl

Computed Properties

• Exact Mass: 215.0437095g/mol
• Monoisotopic Mass: 215.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8Ų